Cas no 832-06-4 (butyl (2E)-2-(4-oxothiazolidin-2-ylidene)acetate)

• Product name: butyl (2E)-2-(4-oxothiazolidin-2-ylidene)acetate
• CAS No: 832-06-4
• MF: C₉H₁₃NO₃S
• MW: 215.26900
• CID: 988621
• PubChem ID: 6444494

butyl (2E)-2-(4-oxothiazolidin-2-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• butyl (2E)-2-(4-oxothiazolidin-2-ylidene)acetate
• butyl 2-(4-oxo-1,3-thiazolidin-2-ylidene)acetate
• 2-Butoxycarbonylmethylen-thiazolid-4-on
• ICI 43823
• 2-(n-Butyloxycarbonylmethylene)thiazolid-4-one
• 2-Butoxycarbonylmethylene-4-oxothiazolidone
• Acetic acid, (4-oxo-2-thiazolidinylidene)-, butyl ester
• Butyl (4-oxo-2-thiazolidinylidene)acetate
• delta(sup 2,alpha)-Thiazolidineacetic acid, 4-oxo-, butyl ester
• 832-06-4

• Inchi： InChI=1S/C9H13NO3S/c1-2-3-4-13-9(12)5-8-10-7(11)6-14-8/h5H,2-4,6H2,1H3,(H,10,11)/b8-5+
• InChI Key： CEQQEYYFFCGBON-VMPITWQZSA-N
• SMILES： CCCCOC(=O)C=C1NC(=O)CS1

Computed Properties

• Exact Mass: 215.06200
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.2802 (rough estimate)
• Refractive Index: 1.5250 (estimate)
• PSA: 80.70000
• LogP: 1.36290

butyl (2E)-2-(4-oxothiazolidin-2-ylidene)acetate Security Information

butyl (2E)-2-(4-oxothiazolidin-2-ylidene)acetate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%